Cas no 43115-21-5 (Benzoxazole, 2,2-(1,4-naphthalenediyl)bis(5-(ethylsulfonyl)-)

• Product Name: Benzoxazole, 2,2-(1,4-naphthalenediyl)bis(5-(ethylsulfonyl)-
• CAS No: 43115-21-5
• MF: C₂₈H₂₂N₂O₆S₂
• MW: 546.614084720612
• CID: 333972
• PubChem ID: 170735
• Update Time: 2025-04-19

Benzoxazole, 2,2-(1,4-naphthalenediyl)bis(5-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2-(1,4-naphthalenediyl)bis(5-(ethylsulfonyl)-
• 2,2'-(naphthalene-1,4-diyl)bis[5-(ethylsulphonyl)benzoxazole]
• 5-ethylsulfonyl-2-[4-(5-ethylsulfonyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
• 43115-21-5
• DTXSID4068456
• CBDivE_016192
• EINECS 256-099-8
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(ethylsulfonyl)-
• NS00057454
• Oprea1_404182
• 2,2'-(Naphthalene-1,4-diyl)bis(5-(ethylsulphonyl)benzoxazole)
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis(5-(ethylsulfonyl)-
• 2,2'-(Naphthalene-1,4-diyl)bis[5-(ethylsulfonyl)benzoxazole]
• 1,4-Bis(5-ethylsulfonylbenzoxazole-2-yl)naphthalene

• Inchi： 1S/C28H22N2O6S2/c1-3-37(31,32)17-9-13-25-23(15-17)29-27(35-25)21-11-12-22(20-8-6-5-7-19(20)21)28-30-24-16-18(38(33,34)4-2)10-14-26(24)36-28/h5-16H,3-4H2,1-2H3
• InChI Key： VKMDEOVMXQHORY-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC2=C(C=1)N=C(C1=CC=C(C3=NC4C=C(C=CC=4O3)S(CC)(=O)=O)C3C=CC=CC=31)O2)(=O)=O

Computed Properties

• Exact Mass: 546.09192877g/mol
• Monoisotopic Mass: 546.09192877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 137Ų